Cas no 249937-00-6 (Methyl 3-(2-Morpholin-4-ylethoxy)benzoate)

• Product Name: Methyl 3-(2-Morpholin-4-ylethoxy)benzoate
• CAS No: 249937-00-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 252202
• PubChem ID: 7164628
• Update Time: 2025-05-24

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[2-(4-morpholinyl)ethoxy]-, methyl ester
• Methyl 3-(2-morpholin-4-ylethoxy)benzoate
• AG-E-75272
• CC42022
• CTK4F4770
• MolPort-000-143-220
• SBB102918
• SureCN385247
• methyl 3-[2-(morpholin-4-yl)ethoxy]benzoate
• VOYSHDFODOJUMP-UHFFFAOYSA-N
• methyl 3-(2-morpholin4-ylethoxy)benzoate
• 3-(2-morpholin-4-yl-ethoxy)-benzoic acid methyl ester
• SCHEMBL385247
• DTXSID20428207
• MFCD08060518
• W-206915
• Benzoic acid, 3-[2-(4-morpholinyl)ethoxy]-, methyl ester
• MS-22345
• FT-0732106
• 249937-00-6
• Methyl 3-(2-morpholinoethoxy)benzoate
• DB-067293
• Methyl 3-(2-Morpholin-4-ylethoxy)benzoate

• Inchi： 1S/C14H19NO4/c1-17-14(16)12-3-2-4-13(11-12)19-10-7-15-5-8-18-9-6-15/h2-4,11H,5-10H2,1H3
• InChI Key： VOYSHDFODOJUMP-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC=C(C(=O)OC)C=2)CC1

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 396.9°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.522
• PSA: 48.00000
• LogP: 1.12210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(2-Morpholin-4-ylethoxy)benzoate

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate: A Comprehensive Overview

Methyl 3-(2-Morpholin-4-ylethoxy)benzoate, identified by the CAS number 249937-00-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The molecular structure of Methyl 3-(2-Morpholin-4-ylethoxy)benzoate consists of a benzoate ester group attached to a morpholine ring via an ethoxy linkage. The morpholine moiety, a six-membered ring containing one oxygen atom and two nitrogen atoms, contributes to the compound's stability and bioavailability. The ester group, on the other hand, plays a crucial role in modulating the compound's solubility and reactivity.

Recent studies have highlighted the importance of Methyl 3-(2-Morpholin-4-ylethoxy)benzoate in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug design. The compound's ability to undergo various chemical transformations makes it an invaluable tool in medicinal chemistry.

In terms of synthesis, Methyl 3-(2-Morpholin-4-ylethoxy)benzoate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of methyl benzoate with morpholine derivatives under specific conditions to yield the desired product. These methods have been optimized in recent years to enhance yield and purity, making the compound more accessible for large-scale production.

The physical properties of Methyl 3-(2-Morpholin-4-ylethoxy)benzoate are also worth noting. It has a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various storage conditions has been thoroughly investigated, ensuring its suitability for long-term use in research and industrial applications.

One area where Methyl 3-(2-Morpholin-4-ylethoxy)benzoate has shown particular promise is in biomedical research. Its ability to interact with biological systems has led to its use as a model compound for studying drug delivery mechanisms and pharmacokinetics. Recent studies have demonstrated its potential as a carrier for targeted drug delivery systems, leveraging its unique structural features to enhance drug efficacy.

In conclusion, Methyl 3-(2-Morpholin-4-ylethoxy)benzoate, with its distinctive chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its role as a key intermediate in drug development underscores its importance in advancing modern medicine.